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Compound of Interest

Compound Name: Allyltriethylsilane

Cat. No.: B186969

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allyltriethylsilane is an organosilicon compound that serves as a versatile reagent in organic
synthesis. As a nucleophilic source of the allyl group, it participates in a variety of carbon-
carbon bond-forming reactions, most notably the Hosomi-Sakurai allylation. This technical
guide provides a comprehensive overview of the chemical and physical properties, synthesis,
key reactions, and safety considerations for allyltriethylsilane. Detailed experimental
protocols for its synthesis and application in allylation reactions are presented, alongside
spectroscopic data to aid in its characterization. The information is intended to be a valuable
resource for researchers in organic chemistry and drug development.

Chemical and Physical Properties

Allyltriethylsilane is a colorless liquid with properties analogous to other trialkylallylsilanes.
The quantitative physical and chemical data for allyltriethylsilane are summarized in the table
below.
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Property Value

CAS Number 17898-21-4
Molecular Formula CoH20Si

Molecular Weight 156.34 g/mol
Appearance Colorless liquid
Boiling Point 168 °C

Density 0.79 g/mL at 20 °C
Refractive Index (n2°/D) 1.44

Flash Point 39 °C

Purity (typical) >97.0% (GC)

Synthesis of Allyltriethylsilane

The most common method for the synthesis of allyltriethylsilane involves the reaction of a

triethylsilyl halide with an allyl Grignard reagent.
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Triethylchlorosilane
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Allyl Bromide * Mg, Ether [ Allylmagnesium + Triethylchlorosilane Allyltriethylsilane MgBrCI

Bromide

Reactants

Allyltriethylsilane
Lewis Acid
(e.g., TiCl4)
+ Lewis Acid Activated Carbonyl + Allyltriethylsilane B-Silyl Carbocation Elimination of R3SiX . Aqueous
Aldehyde or Ketone Intermediate Homoallylic Alcohol Workup
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 To cite this document: BenchChem. [An In-depth Technical Guide to Allyltriethylsilane (CAS
Number 17898-21-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186969#allyltriethylsilane-cas-number-17898-21-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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